Cas no 173435-78-4 (9-(tert-butoxycarbonylamino)nonanoic acid)

9-(tert-Butoxycarbonylamino)nonanoic acid is a protected amino acid derivative featuring a Boc (tert-butoxycarbonyl) group and a nonanoic acid backbone. This compound is particularly useful in peptide synthesis, where the Boc group serves as a temporary protecting group for the amino functionality, enabling selective deprotection under mild acidic conditions. The extended nine-carbon chain provides flexibility and hydrophobic character, making it suitable for modifying biomolecules or constructing specialized peptide architectures. Its compatibility with standard coupling reagents and stability under various reaction conditions enhances its utility in organic and medicinal chemistry applications. The product is typically employed as an intermediate in the synthesis of complex peptides, peptidomimetics, or functionalized polymers.
9-(tert-butoxycarbonylamino)nonanoic acid structure
173435-78-4 structure
Product Name:9-(tert-butoxycarbonylamino)nonanoic acid
CAS No:173435-78-4
MF:C14H27NO4
MW:273.368484735489
MDL:MFCD02092968
CID:905873
PubChem ID:4170356
Update Time:2025-06-14

9-(tert-butoxycarbonylamino)nonanoic acid Chemical and Physical Properties

Names and Identifiers

    • 9-?[[(1,?1-?dimethylethoxy)?carbonyl]?amino]?Nonanoic acid
    • 9-tert-Butoxycarbonylamino-nonanoic acid
    • Boc-9-aminononanoic acid
    • 9-[(2-methylpropan-2-yl)oxycarbonylamino]nonanoic acid
    • BOC-9-ANC-OH
    • Boc-9-aminononane acid
    • N-T-BUTYLOXYCARBONYL-9-AMINO-NONANOIC ACID
    • 9-((tert-Butoxycarbonyl)aMino)nonanoic acid
    • N-TERT-BUTYLOXYCARBONYL-9-AMINO-NONANOIC ACID
    • Nonanoic acid, 9-[[(1,1-dimethylethoxy)carbonyl]amino]-
    • 9-[(TERT-BUTOXYCARBONYL)AMINO]NONANOIC ACID
    • 9-((Boc)amino)nonanoic acid
    • 8948AA
    • N-t-Butyloxycarbonyl-9-aminononanoic
    • 9-(tert-butoxycarbonylamino)nonanoic acid
    • EN300-7406356
    • BP-28242
    • DTXSID40400227
    • 9-(Boc-amino)nonanoic acid
    • SCHEMBL2704961
    • N-t-Butyloxycarbonyl-9-aminononanoic acid
    • CS-W005828
    • DA-35409
    • 173435-78-4
    • AMY16217
    • AKOS016002148
    • SY015237
    • Z1505711964
    • MFCD02092968
    • DS-15068
    • 9-{[(tert-butoxy)carbonyl]amino}nonanoic acid
    • Boc-9-aminononanoic acid≥ 98% (HPLC)
    • MDL: MFCD02092968
    • Inchi: 1S/C14H27NO4/c1-14(2,3)19-13(18)15-11-9-7-5-4-6-8-10-12(16)17/h4-11H2,1-3H3,(H,15,18)(H,16,17)
    • InChI Key: QCCWTNAQYOOPQP-UHFFFAOYSA-N
    • SMILES: O(C(NCCCCCCCCC(=O)O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 273.19400
  • Monoisotopic Mass: 273.19400834 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 11
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 273.37
  • XLogP3: 3.1
  • Topological Polar Surface Area: 75.6

Experimental Properties

  • PSA: 75.63000
  • LogP: 3.71730

9-(tert-butoxycarbonylamino)nonanoic acid Security Information

  • Storage Condition:Store at 0 ° C

9-(tert-butoxycarbonylamino)nonanoic acid Customs Data

  • HS CODE:2924199090
  • Customs Data:

    China Customs Code:

    2924199090

    Overview:

    2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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Additional information on 9-(tert-butoxycarbonylamino)nonanoic acid

Research Briefing on 9-(tert-butoxycarbonylamino)nonanoic acid (CAS: 173435-78-4): Recent Advances and Applications in Chemical Biology and Medicine

The compound 9-(tert-butoxycarbonylamino)nonanoic acid (CAS: 173435-78-4) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in peptide synthesis, drug delivery, and bioconjugation. This research briefing aims to provide a comprehensive overview of the latest advancements related to this compound, focusing on its synthesis, functionalization, and emerging therapeutic applications. Recent studies have highlighted its role as a key intermediate in the development of novel peptide-based therapeutics and targeted drug delivery systems.

Recent literature indicates that 9-(tert-butoxycarbonylamino)nonanoic acid is increasingly utilized as a linker molecule in the synthesis of peptide-drug conjugates (PDCs). Its unique structural features, including a nine-carbon aliphatic chain and a tert-butoxycarbonyl (Boc) protected amine, enable efficient conjugation with various bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the development of tumor-targeting PDCs, where it facilitated the stable attachment of cytotoxic agents to peptide vectors, enhancing both solubility and pharmacokinetic properties.

In addition to its role in drug delivery, 9-(tert-butoxycarbonylamino)nonanoic acid has been employed in the field of proteomics and bioconjugation. A recent breakthrough published in ACS Chemical Biology detailed its application in the site-specific modification of proteins, enabling the introduction of functional groups for downstream applications such as fluorescence labeling and cross-linking studies. The study emphasized the compound's compatibility with aqueous reaction conditions, making it a valuable tool for modifying biomolecules under physiologically relevant conditions.

From a synthetic chemistry perspective, advancements in the production of 9-(tert-butoxycarbonylamino)nonanoic acid have been reported, with several research groups developing more efficient and scalable routes. A 2022 publication in Organic Process Research & Development described an optimized synthetic protocol that reduces the number of purification steps while maintaining high yield and purity. This development is particularly significant for industrial-scale applications, where cost-effectiveness and reproducibility are critical factors.

Looking forward, the potential applications of 9-(tert-butoxycarbonylamino)nonanoic acid appear promising in the emerging field of targeted nanomedicine. Preliminary studies suggest its utility in the functionalization of nanoparticle surfaces, potentially enabling more precise delivery of therapeutic payloads. As research in this area continues to evolve, this compound is expected to play an increasingly important role in bridging the gap between synthetic chemistry and biological applications, contributing to the development of next-generation therapeutics and diagnostic tools.

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